n-(Benzimidazol-2-yl)-5-chloro-1-indanylamine

• Molecular Formula: C16H14ClN3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: N-(5-chloro-2,3-dihydro-1H-inden-1-yl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C16H14ClN3/c17-11-6-7-12-10(9-11)5-8-13(12)18-16-19-14-3-1-2-4-15(14)20-16/h1-4,6-7,9,13H,5,8H2,(H2,18,19,20)
• InChI Key: NIGPRWCUNKSILW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1NC3=NC4=CC=CC=C4N3)C=CC(=C2)Cl

Description

N-(Benzimidazol-2-yl)-5-chloro-1-indanylamine is a useful research compound. Its molecular formula is C16H14ClN3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared from 2-chlorobenzimidazole and racemic 1-amino-5-chloroindane (prepared by Procedure B from 5-chloro-1-indanone) by Procedure A (30 min at 170° C.). The product was isolated by preparative LCMS to give the title compound as the free base and as a mixture of enantiomers (white solid, mp 242-243° C.). MS(ES+) m/z 284 ([M+1]+, 100). 1NMR (DMSO-d6) δ 1.92 (m, 1H), 2.55 (m, 1H), 2.83 (m, 1H), 2.95 (m, 1H), 5.32 (m, 1H), 6.81-6.97 (m, 3H), 7.10-7.21 (m, 3H), 10 7.26-7.33 (m, 2H), 10.8 (s, 1H).

Synthesis routes and methods II

Procedure details